Cas no 3564-98-5 (Menthoglycol)

Menthoglycol structure

Product Name:Menthoglycol

CAS No:3564-98-5

MF:C₁₀H₂₀O₂

MW:172.264603614807

CID:311894

PubChem ID:19100

Update Time:2025-04-19

Menthoglycol Chemical and Physical Properties

Names and Identifiers

- Cyclohexanemethanol,2-hydroxy-a,a,4-trimethyl-, (1R,2R,4R)-rel-
- (1S,3S,4S)-p-menthane-3,8-diol
- (1R,2R,5R)-2-(2-Hydroxypropan-2-yl)-5-methylcyclohexanol
- ,4-&#946
- 8-Hydroxymenthol
- Cyclohexanemethanol, 2-hydroxy-α,α,4-trimethyl-, (1R,2R,4E)-
- Isopulegol hydrate
- Menthoglycol
- p-Menthane-3,8-diol
- (±)-Isopulegol hydrate
- trans-p-Menthane-3,8-diol
- PMD38
- (1R,2R,5R)-2-(2-hydroxypropan-2-yl)-5-methylcyclohexan-1-ol
- p-MENTHANE-3,8-DIOL, cis-1,3,trans-1,4-
- EPA Pesticide Chemical Code 011550
- (1R,3R,4R)-p-menthane-3,8-diol
- AAL436QJ5W
- (-)-3,8-p-Menthanediol
- 1beta,3beta,4alpha-p-menthane-3,8-diol
- (1R,2R,5R)-2-(1-hydroxy-1-methylethyl)-5-methylcyclohexanol
- (1R,3R,4R)-2-hydroxy-alpha
- cyclohexanemethanol, 2-hydroxy-alpha,alpha,4-trimethyl-, (1- alpha,2-beta,4-beta)
- Cyclohexanemethanol, 2-hydroxy-alpha,alpha,4-trimethyl-, (1R,2R,4E)-rel-
- DTXSID5035084
- SCHEMBL80732
- 3564-98-5
- Cyclohexanemethanol, 2-hydroxy-.alpha.,.alpha.,4-trimethyl-, (1R,2R,4E)-
- (+/-)-trans-p-Menthane-3,8-diol
- 2-(1-hydroxy-1-methyl-ethyl)-5-methyl-cyclohexan-1-ol
- DTXSID801033610
- LMPR0102090063
- Cyclohexanemethanol, 2-hydroxy-.alpha.,.alpha.,4-trimethyl-, (1R,2R,4R)-
- Cyclohexanemethanol, 2-hydroxy-.alpha.,.alpha.,4-trimethyl-, (1-.alpha.,2-.beta.,4-.beta.)-
- AS-70737
- rel-(1R,2R,4R)-2-Hydroxy-alpha,alpha,4-trimethylcyclohexanemethanol
- MENTHOGLYCOL, (+/-)-
- UNII-EB999AF32A
- AKOS037646772
- EB999AF32A
- Cyclohexanemethanol, 2-hydroxy-alpha,alpha,4-trimethyl-, (1-alpha,2-beta,4-beta)-
- CHEBI:16053
- (1R,3R,4R)-2-hydroxy-alpha,alpha,4-trimethylcyclohexanemethanol
- trans-2-(2-Hydroxypropan-2-yl)-5-methylcyclohexanol
- TRANS-P-MENTHANE-3,8-DIOL 95+%
- CYCLOHEXANEMETHANOL, 2-HYDROXY-.ALPHA.,.ALPHA.,4-TRIMETHYL-, (1.ALPHA.,2.BETA.,4.BETA.)-
- NS00115909
- cyclohexanemethanol, 2-hydroxy-alpha,alpha,4-trimethyl-, (1R,2R, 4E)-rel
- UNII-AAL436QJ5W
- C02904
- 1,4-menthane-3,8-diol
- (+-)-Isopulegol hydrate
- 91739-72-9
- Q27088421
- (1R,2R,4R)-2-Hydroxy-alpha,alpha,4-trimethylcyclohexanemethanol
- GTPL2472
- (+/-)-ISOPULEGOL HYDRATE
- p-Menthane-3,8-diol (cis-1,3,trans-1,4)
- CYCLOHEXANEMETHANOL, 2-HYDROXY-.ALPHA.,.ALPHA.,4-TRIMETHYL-, (1R,2R,4R)-REL-
- CYCLOHEXANEMETHANOL, 2-HYDROXY-.ALPHA.,.ALPHA.,4-TRIMETHYL-, (1R-(1.ALPHA.,2.BETA.,4.BETA.))-
- Cyclohexanemethanol, 2-hydroxy-alpha,alpha,4-trimethyl-, (1R,2R,4R)-
- 1beta,3beta,4alpha--p-menthane-3,8-diol
- LMXFTMYMHGYJEI-IWSPIJDZSA-N
- 1beta,3beta,4alpha-para-menthane-3,8-diol
- 3,8-P-MENTHANEDIOL, (-)-
- Menthoglycol [WHO-DD]
- ( inverted exclamation markA)-p-Menthane-3,8-trans-diol
- HY-W436777
- CS-0543232
- rel-(1R,2R,4R)-2-Hydroxy-?,?,4-trimethylcyclohexanemethanol; (+/-)-Isopulegol Hydrate
- Inchi： 1S/C10H20O2/c1-7-4-5-8(9(11)6-7)10(2,3)12/h7-9,11-12H,4-6H2,1-3H3/t7-,8-,9-/m1/s1
- InChI Key： LMXFTMYMHGYJEI-IWSPIJDZSA-N
- SMILES： O[C@@H]1C[C@H](C)CC[C@H]1C(C)(C)O

Computed Properties

Exact Mass: 172.1464
Monoisotopic Mass: 172.14633
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.2
Topological Polar Surface Area: 40.5

Experimental Properties

Color/Form: Not determined
Density: 0.9806 g/cm3 (20 ºC)
Melting Point: 65-66 ºC
Boiling Point: 141-146 ºC (13 Torr)
Flash Point: 120.7±13.0 ºC,
Refractive Index: 1.4730 (589.3 nm 20 ºC)
Solubility: Slightly soluble (5.3 g/l) (25 º C),
PSA: 40.46
LogP: 1.55440
Solubility: Not determined

Menthoglycol Security Information

Safety Instruction： 24/25
RTECS：OS9110000

Menthoglycol Pricemore >>

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